Cas no 886910-49-2 (2-ethyl-5-(furan-2-yl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(furan-2-yl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886910-49-2
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5477446
• Update Time: 2025-11-01

2-ethyl-5-(furan-2-yl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-(2-furanyl-4-morpholinylmethyl)-
• 2-ethyl-5-(furan-2-yl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C15H18N4O3S/c1-2-11-16-15-19(17-11)14(20)13(23-15)12(10-4-3-7-22-10)18-5-8-21-9-6-18/h3-4,7,12,20H,2,5-6,8-9H2,1H3
• InChI Key： NTQWPPDRISHMEV-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CO3)N3CCOCC3)=C(O)N12

Additional information on 2-ethyl-5-(furan-2-yl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Compound CAS No. 886910-49-2: 2-Ethyl-5-(Furan-2-Yl)(Morpholin-4-Yl)Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol

The compound with CAS No. 886910-49-2, known as 2-Ethyl-5-(Furan-2-Yl)(Morpholin-4-Yl)Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol, is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule's structure incorporates a furan ring, a morpholine group, and a triazolo-thiazole ring system, which collectively contribute to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry. Furan rings are known for their ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are crucial for molecular recognition and binding affinity. In the case of CAS No. 886910-49-2, the furan moiety is strategically positioned at the 5th position of the triazolo-thiazole core, suggesting its role in enhancing the compound's bioavailability and stability. This positioning also facilitates interactions with biological targets, making it a promising candidate for therapeutic applications.

The morpholine group in this compound adds another layer of complexity to its structure. Morpholine is a six-membered ring containing an oxygen atom and two nitrogen atoms. It is widely used in drug design due to its ability to act as a hydrogen bond donor or acceptor, thereby improving solubility and permeability. In CAS No. 886910-49-2, the morpholine group is attached via a methyl linker to the triazolo-thiazole core. This arrangement not only enhances the compound's flexibility but also potentially increases its binding affinity to protein targets.

The triazolo-thiazole ring system forms the central core of this molecule. Triazolo-thiazoles are heterocyclic compounds that are known for their versatile reactivity and ability to form stable complexes with metal ions. In recent research, triazolo-thiazole derivatives have been explored for their potential as anti-inflammatory agents, antioxidants, and anticancer drugs. The substitution pattern of CAS No. 886910-49-2 suggests that it may exhibit similar or even superior biological activities compared to previously studied analogs.

One of the most intriguing aspects of this compound is its ethy group at the 2nd position of the triazolo-thiazole ring. Ethyl substituents are often used in drug design to improve lipophilicity and enhance absorption across biological membranes. In this case, the ethyl group likely plays a critical role in modulating the compound's pharmacokinetic properties, making it more suitable for systemic administration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like CAS No. 886910-49-2 with greater accuracy. Using techniques such as molecular docking and quantum mechanics calculations, scientists have identified potential binding sites on various enzyme targets where this compound could exert its effects. These studies suggest that CAS No. 886910-49_ could be a lead compound for developing novel therapeutics targeting inflammatory diseases or oxidative stress-related conditions.

In terms of synthesis, CAS No. 886910_49_ can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The synthesis begins with the preparation of an appropriate precursor containing both the furan and morpholine groups attached via a methyl linker. Subsequent cyclization reactions then form the triazolo-thiazole core under controlled conditions.

The characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have confirmed the molecular structure and purity of CAS No._886910_49_ , ensuring that it meets rigorous quality standards for use in preclinical studies.

In conclusion,CAS No._886910_49_, or 2-Ethyl_5_(Furan_2_Yl)(Morpholin_4_Yl)Methyl_1_2_4_Triazolo[3_2_b][1_3]Thiazol_6_Ol, represents a cutting-edge advancement in heterocyclic chemistry with significant potential in drug discovery research.